Phebrol
Description
Phebrol is a chemical molluscicide historically used in the control of snail populations, particularly Oncomelania hupensis quadrasi, a primary intermediate host for Schistosoma japonicum, the causative agent of schistosomiasis . Its application aims to disrupt snail habitats and reduce disease transmission. Studies indicate that this compound interferes with mitochondrial respiratory chains in target organisms, including snails (Biomphalaria glabrata, Oncomelania nosophora) and mammalian models (rat liver), suggesting a broad-spectrum mechanism affecting cellular energy production .
Properties
Molecular Formula |
C6H2BrCl2NaO |
|---|---|
Molecular Weight |
263.88 g/mol |
IUPAC Name |
sodium;4-bromo-2,5-dichlorophenolate |
InChI |
InChI=1S/C6H3BrCl2O.Na/c7-3-1-5(9)6(10)2-4(3)8;/h1-2,10H;/q;+1/p-1 |
InChI Key |
JAMXUQJIFBTETA-UHFFFAOYSA-M |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Br)Cl)[O-].[Na+] |
Synonyms |
2,5-dichloro-4-bromophenol 2,5-dichloro-4-bromophenol, calcium salt 2,5-dichloro-4-bromophenol, diethanolamine salt 2,5-dichloro-4-bromophenol, monoethanolamine salt 2,5-dichloro-4-bromophenol, potassium salt 2,5-dichloro-4-bromophenol, sodium salt B 2 phebrol sodium 2,5-dichloro-4-bromophenol |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Research Findings
- Contradictions : While this compound’s respiratory chain disruption is well-documented in vitro , its inconsistent field performance suggests environmental factors (e.g., soil type, vegetation density) modulate efficacy .
- Future Directions :
- Development of this compound derivatives with improved stability and selectivity.
- Integration with environmental modification strategies (e.g., habitat drainage) to enhance snail control .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
